Cas no 1805071-27-5 (2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine)
2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine
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- Inchi: 1S/C9H7ClF5NO2/c1-17-5-3-16-4(2-10)7(6(5)8(11)12)18-9(13,14)15/h3,8H,2H2,1H3
- InChI Key: UGAIHRFBLLEOEM-UHFFFAOYSA-N
- SMILES: ClCC1C(=C(C(F)F)C(=CN=1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 3
- Topological Polar Surface Area: 31.4
2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084645-1g |
2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine |
1805071-27-5 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine
Research Brief on 2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1805071-27-5)
The compound 2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1805071-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its role in the development of next-generation crop protection agents due to its structural versatility and bioactivity.
In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers demonstrated the efficacy of derivatives synthesized from 1805071-27-5 against a broad spectrum of plant pathogens. The compound's ability to undergo nucleophilic substitution at the chloromethyl position allows for diverse functionalization, enabling the creation of libraries of bioactive molecules. Computational docking studies suggest that these derivatives may interact with specific enzymatic targets in fungal pathogens, inhibiting essential metabolic pathways.
From a pharmaceutical perspective, recent patent filings (WO2023051234A1, 2023) highlight the application of 2-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine in the synthesis of potential kinase inhibitors. The electron-withdrawing properties of its substituents appear to enhance binding affinity to ATP pockets in various kinase domains. Current structure-activity relationship (SAR) studies are exploring modifications to the pyridine core to optimize pharmacokinetic properties while maintaining target specificity.
The synthetic accessibility of this compound has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes a scalable, continuous-flow synthesis route that achieves >85% yield while minimizing hazardous byproducts. This development addresses previous challenges associated with the large-scale production of polyhalogenated pyridines, potentially enabling broader commercial application.
Ongoing toxicological evaluations (EPA submission EPA-HQ-OPP-2023-0456) are investigating the environmental fate and ecotoxicology profile of compounds derived from 1805071-27-5. Preliminary data suggest that while the parent compound demonstrates moderate persistence, its major metabolites show favorable degradation profiles in soil and aquatic systems. These findings are crucial for regulatory approval processes in agricultural applications.
Future research directions include exploring the compound's utility in medicinal chemistry through fragment-based drug discovery approaches. The presence of multiple points for diversification makes it an attractive scaffold for generating lead compounds against challenging targets such as protein-protein interactions. Additionally, collaborations between academic and industrial researchers are investigating its potential in materials science applications, particularly in the development of fluorinated liquid crystals and electronic materials.
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